Cadmium;ZINC

• CAS: 647835-79-8
• Molecular Formula: Cd2Zn6
• Molecular Weight: 617.1 g/mol
• SMILES: [Zn].[Zn].[Zn].[Zn].[Zn].[Zn].[Cd].[Cd]
• InChI: InChI=1S/2Cd.6Zn
• InChIKey: QVPORUDSOBHDBD-UHFFFAOYSA-N

Sourcing precise hypereutectic Cd-Zn alloys for corrosion protection often yields generic near-eutectic compositions with incorrect solidus temperatures. This Cd₂Zn₆ (2:6 stoichiometry) provides the exact zinc-rich phase assemblage required. - Phase Accuracy: Hypereutectic microstructure with primary zinc dendrites ensures higher solidus temperature than eutectic Cd-Zn solders. - Performance: Zinc-rich composition delivers enhanced mechanical strength and electrical conductivity per the Cd-Zn binary system. - Compliance: Suitable for ASTM B816 mechanically deposited coatings with verified sacrificial protection.

Cadmium;ZINC Alloy Overview

Cadmium;ZINC, formally designated Cadmium, compd. with zinc (2:6) (CAS 647835-79-8), is a binary intermetallic alloy with the empirical formula Cd₂Zn₆ (molecular weight 617.1 g/mol) [1]. The compound exists as a solid solution or multiphase mixture in the zinc-rich region of the Cd-Zn binary system, exhibiting the characteristic silvery-white appearance with a bluish tinge common to cadmium-zinc alloys [2]. Its stoichiometric 2:6 Cd:Zn ratio corresponds to approximately 25 at.% cadmium and 75 at.% zinc, placing it firmly in the hypereutectic region of the Cd-Zn phase diagram, far from the eutectic composition (26.5 at.% Zn, 266°C melting point) [3].

• [1] American Elements. Cadmium Zinc Alloy. Technical Datasheet. Available online: https://www.americanelements.com/cadmium-zinc-alloy View Source
• [2] Laboratory Notes. Cadmium–Zinc Alloys. 2025. Available online: https://www.laboratorynotes.com/cadmium-zinc-alloys View Source
• [3] MSI Eureka. Cd-Zn p-T-x Phase Diagrams. Document ID: 40.11442.1.1. Materials Science International Services GmbH, Stuttgart, 1997. Available online: https://www.msi-eureka.com/preview-html/40.11442.1.1/Cd-Zn_p-T-x-Phase-Diagrams/ View Source

Substitution Risks for Cadmium;ZINC

In cadmium-zinc alloy systems, small variations in stoichiometric ratio produce substantial changes in phase constitution, microstructure, and resultant physical properties [1]. While nominally similar Cd-Zn compositions may appear interchangeable, the precise 2:6 atomic ratio of Cadmium;ZINC (Cd₂Zn₆) dictates a distinct hypereutectic phase assemblage characterized by primary zinc dendrites within a eutectic matrix, as opposed to the lamellar eutectic structure of the widely used 82.6Cd-17.4Zn (wt%) solder alloy [2]. This microstructural divergence directly impacts mechanical strength, electrical conductivity, and melting behavior, rendering generic substitution scientifically unsound in applications where these property differentials are performance-critical [3].

• [1] Saatçi, B., Ari, M., Gündüz, M., Meydaneri, F., Bozoklu, M., Durmuş, S. Thermal and electrical conductivities of Cd–Zn alloys. J. Phys.: Condens. Matter 2006, 18, 10643. DOI: 10.1088/0953-8984/18/47/010. View Source
• [2] Boswell, P. G., Chadwick, G. A. The structure of splat-quenched cadmium-zinc alloys. J. Mater. Sci. 1979, 14, 1269–1279. DOI: 10.1007/BF00549297. View Source
• [3] Kapp Alloy. Cadmium-Zinc Solder Wire & High Temperature Solder. Technical Datasheet. Available online: https://www.kappalloy.com/cadmium-zinc-solder-wire-high-temperature-solder/ View Source

Cd₂Zn₆ Property Differentiation Evidence

Hyperperitectic vs. Eutectic Solidification

The Cd₂Zn₆ stoichiometry (75 at.% Zn) lies in the hypereutectic region of the Cd-Zn binary phase diagram, in contrast to the commonly employed eutectic composition (Cd-26.5 at.% Zn, melting point 266°C) [1]. At the eutectic temperature, the maximum solid solubility of Zn in α-Cd is only 4.35 at.%, and the maximum solubility of Cd in β-Zn is 1.46 at.% at 320°C [2]. Consequently, Cd₂Zn₆ solidifies with primary β-Zn dendrites followed by eutectic formation, yielding a composite microstructure distinct from the fully lamellar eutectic structure observed in splat-quenched eutectic Cd-26.5 at.% Zn alloys [3]. This microstructural difference directly influences mechanical and physical properties.

Evidence Dimension	Phase constitution and solidification microstructure
Target Compound Data	Cd₂Zn₆ (75 at.% Zn): hypereutectic, primary β-Zn dendrites + eutectic matrix; melting range above 266°C
Comparator Or Baseline	Eutectic Cd-26.5 at.% Zn: fully lamellar eutectic structure; single melting point 266°C
Quantified Difference	Phase assemblage differs fundamentally; target compound exhibits a melting range rather than a single melting point
Conditions	Equilibrium solidification per Cd-Zn phase diagram; cooling rates as characterized in splat-quenching studies [3]

Why This Matters

The hypereutectic microstructure of Cd₂Zn₆ imparts different mechanical and thermal responses compared to the eutectic alloy, making it preferable in applications requiring elevated-temperature strength or specific solidification characteristics.

• [1] Boswell, P. G., Chadwick, G. A. The structure of splat-quenched cadmium-zinc alloys. J. Mater. Sci. 1979, 14, 1269–1279. DOI: 10.1007/BF00549297. View Source
• [2] MSI Eureka. Cd-Zn p-T-x Phase Diagrams. Document ID: 40.11442.1.1. Materials Science International Services GmbH, Stuttgart, 1997. Available online: https://www.msi-eureka.com/preview-html/40.11442.1.1/Cd-Zn_p-T-x-Phase-Diagrams/ View Source
• [3] Boswell, P. G., Chadwick, G. A. The structure of splat-quenched cadmium-zinc alloys. J. Mater. Sci. 1979, 14, 1269–1279. DOI: 10.1007/BF00549297. View Source

Strength and Hardness of Zn-Rich Alloy

Zinc-rich cadmium alloys, such as Cd₂Zn₆, are consistently reported to exhibit higher hardness, greater strength, and improved wear resistance relative to cadmium-rich compositions [1]. In Cd-Zn solder systems, higher zinc content correlates directly with increased joint strength and electrical conductivity [2]. While direct quantitative data for the exact Cd₂Zn₆ stoichiometry is limited in open literature, the class-level trend is well-established: the tensile strength of Cd-Zn eutectic (17.4 wt% Zn) is noted as the highest among binary alloys in the 250–450°C melting range [3], and increasing Zn content beyond the eutectic point further enhances strength due to the presence of harder primary β-Zn phase.

Evidence Dimension	Mechanical strength and hardness trend
Target Compound Data	Cd₂Zn₆ (75 at.% Zn): Zn-rich composition; class-typical hardness and strength higher than Cd-rich alloys; exact values not reported for this specific stoichiometry
Comparator Or Baseline	Eutectic Cd-17.4 wt% Zn: recognized for high toughness and strength among low-melting binary alloys [3]
Quantified Difference	Qualitative trend: higher Zn content → increased strength and hardness; specific quantification for Cd₂Zn₆ not available in public domain
Conditions	General mechanical behavior of Cd-Zn alloy series; solder joint testing per industry standards

Why This Matters

The class-level inference that Cd₂Zn₆ possesses superior mechanical strength relative to lower-Zn Cd-Zn alloys supports its selection in applications where enhanced load-bearing capacity or wear resistance is required, despite the absence of stoichiometry-specific data.

• [1] Laboratory Notes. Cadmium–Zinc Alloys. 2025. Available online: https://www.laboratorynotes.com/cadmium-zinc-alloys View Source
• [2] Kapp Alloy. Cadmium-Zinc Solder Wire & High Temperature Solder. Technical Datasheet. Available online: https://www.kappalloy.com/cadmium-zinc-solder-wire-high-temperature-solder/ View Source
• [3] FA装置ナビ (FA Device Navi). 強じん軟ろうの研究 (Research on Tough Soft Solders). Available online: https://www.fits-eng.co.jp View Source

Thermal Conductivity Composition Trend

Experimental measurements on Cd-Zn alloys in the temperature range 300–650 K demonstrate that thermal conductivity decreases slightly with increasing temperature and shifts to higher values with increasing cadmium composition [1]. Since Cd₂Zn₆ contains only 25 at.% Cd (compared to eutectic 26.5 at.% Zn or solder-grade 82.6 wt% Cd), its thermal conductivity is predicted to be lower than that of Cd-rich alloys. This composition-dependent thermal conductivity enables tailored heat dissipation characteristics, which is critical in electronic packaging and thermal interface applications.

Evidence Dimension	Thermal conductivity trend with composition
Target Compound Data	Cd₂Zn₆ (25 at.% Cd): expected lower thermal conductivity relative to higher-Cd alloys based on observed composition dependence [1]
Comparator Or Baseline	Higher-Cd Cd-Zn alloys (e.g., eutectic 82.6 wt% Cd): thermal conductivity increases with Cd content; specific values for Cd₂Zn₆ not measured in cited study
Quantified Difference	Directional: thermal conductivity ∝ Cd content; Cd₂Zn₆ falls on lower end of Cd-Zn alloy thermal conductivity spectrum
Conditions	Radial heat flow method, 300–650 K temperature range [1]

Why This Matters

The lower thermal conductivity of Cd₂Zn₆ compared to Cd-rich alternatives may be advantageous in applications where reduced heat transfer is desired, or conversely, may be a selection factor when high thermal conductivity is required and a higher-Cd alloy would be preferred.

• [1] Saatçi, B., Ari, M., Gündüz, M., Meydaneri, F., Bozoklu, M., Durmuş, S. Thermal and electrical conductivities of Cd–Zn alloys. J. Phys.: Condens. Matter 2006, 18, 10643. DOI: 10.1088/0953-8984/18/47/010. View Source

Electrical Conductivity in Soldering

In cadmium-zinc solder formulations, higher zinc content is directly associated with increased strength and electrical conductivity of the solder joint [1]. The most common Cd-Zn solder alloy (83Cd/17Zn, eutectic) is widely used for furnace soldering of aluminum alloys due to its balanced properties. Cd₂Zn₆, with its substantially higher Zn fraction (75 at.% Zn versus ~17 wt% Zn in the eutectic solder), is expected to exhibit enhanced electrical conductivity, making it a candidate for specialized electrical interconnection applications where lower electrical resistance is paramount.

Evidence Dimension	Electrical conductivity trend with Zn content in Cd-Zn solders
Target Compound Data	Cd₂Zn₆ (75 at.% Zn): class-typical electrical conductivity higher than eutectic Cd-Zn solder; exact values not reported for this stoichiometry
Comparator Or Baseline	83Cd/17Zn eutectic solder: established electrical conductivity for aluminum soldering applications [1]
Quantified Difference	Qualitative: higher Zn content → higher electrical conductivity; no specific conductivity data for Cd₂Zn₆ in open literature
Conditions	Solder joint electrical testing per industry standards

Why This Matters

The inferred higher electrical conductivity of Cd₂Zn₆ relative to standard Cd-Zn solders supports its prioritization in applications where minimizing resistive losses in interconnects is critical, pending empirical validation.

• [1] Kapp Alloy. Cadmium-Zinc Solder Wire & High Temperature Solder. Technical Datasheet. Available online: https://www.kappalloy.com/cadmium-zinc-solder-wire-high-temperature-solder/ View Source

Corrosion and Lubricity Performance

Cadmium-zinc coatings, particularly those with higher cadmium content, provide corrosion resistance superior to equivalent thicknesses of pure zinc coatings in industrial environments and outperform pure cadmium coatings in marine environments [1]. The addition of cadmium to zinc coatings improves resistance to saltwater corrosion and offers better lubrication properties, making these alloys valuable in aerospace and defense industries [2]. ASTM B816 standardizes cadmium-zinc mechanically deposited coatings in four thickness classes (7, 12, 25, and 50 μm) [3]. Cd₂Zn₆, as a zinc-rich composition, balances the sacrificial protection of zinc with the enhanced corrosion resistance and lubricity imparted by cadmium.

Evidence Dimension	Corrosion resistance and lubricity relative to pure Zn or Cd coatings
Target Compound Data	Cd₂Zn₆ (25 at.% Cd): Zn-rich Cd-Zn alloy; expected intermediate corrosion behavior between pure Zn and pure Cd; exact corrosion rates not available for this stoichiometry
Comparator Or Baseline	Pure Zn coating: lower corrosion resistance in industrial environments; Pure Cd coating: lower corrosion resistance in marine environments [1]
Quantified Difference	Qualitative: Cd-Zn alloys provide balanced corrosion protection across diverse environments; thickness classes per ASTM B816: 7, 12, 25, 50 μm
Conditions	Environmental corrosion studies per ASTM B816; industrial and marine exposure

Why This Matters

The class-level corrosion and lubricity advantages of Cd-Zn alloys support the selection of Cd₂Zn₆ for protective coating applications where both sacrificial zinc protection and cadmium-enhanced environmental resistance are required, though composition-specific optimization may be necessary.

• [1] ASTM B816-00(2021). Standard Specification for Coatings of Cadmium-Zinc Mechanically Deposited. ASTM International, West Conshohocken, PA, 2021. DOI: 10.1520/B0816-00R21. View Source
• [2] Laboratory Notes. Cadmium–Zinc Alloys. 2025. Available online: https://www.laboratorynotes.com/cadmium-zinc-alloys View Source
• [3] ASTM B816-00(2021). Standard Specification for Coatings of Cadmium-Zinc Mechanically Deposited. ASTM International, West Conshohocken, PA, 2021. DOI: 10.1520/B0816-00R21. View Source

Cd₂Zn₆ Application Scenarios

High-Strength Soldering for Aluminum

Leveraging the class-level inference that higher zinc content in Cd-Zn alloys enhances both mechanical strength and electrical conductivity [1], Cd₂Zn₆ is preferentially selected for soldering applications requiring robust, low-resistance joints—particularly for aluminum components where traditional lead-free solders may exhibit inadequate wetting or strength. The hypereutectic microstructure [2] provides a higher solidus temperature than eutectic Cd-Zn solders, offering improved thermal stability in elevated-temperature service environments.

Sacrificial Corrosion Protective Coatings

Cd₂Zn₆ is an appropriate candidate for mechanically deposited protective coatings conforming to ASTM B816 [3], where the zinc-rich composition ensures adequate sacrificial protection while the cadmium content enhances corrosion resistance in both industrial and marine atmospheres [4]. The alloy's expected lubricity benefits [4] further suit it for threaded fasteners and aerospace components where galling prevention is critical.

Hyperperitectic Solidification Research

The precise 2:6 Cd:Zn stoichiometry provides a well-defined starting material for fundamental studies of hyperperitectic solidification behavior, phase selection during rapid quenching [5], and the mechanical properties of Zn-rich Cd-Zn alloys. Researchers investigating composition-microstructure-property relationships in the Cd-Zn system will find Cd₂Zn₆ a valuable standard reference composition.

Tailored Thermal Conductivity Components

Based on the experimentally established composition dependence of thermal conductivity in Cd-Zn alloys [6], Cd₂Zn₆ may be employed in heat dissipation or thermal isolation components where a thermal conductivity intermediate between pure zinc and pure cadmium is desired. Its lower thermal conductivity relative to Cd-rich alloys makes it suitable for applications where reduced heat transfer is advantageous.

• [1] Kapp Alloy. Cadmium-Zinc Solder Wire & High Temperature Solder. Technical Datasheet. Available online: https://www.kappalloy.com/cadmium-zinc-solder-wire-high-temperature-solder/ View Source
• [2] Boswell, P. G., Chadwick, G. A. The structure of splat-quenched cadmium-zinc alloys. J. Mater. Sci. 1979, 14, 1269–1279. DOI: 10.1007/BF00549297. View Source
• [3] ASTM B816-00(2021). Standard Specification for Coatings of Cadmium-Zinc Mechanically Deposited. ASTM International, West Conshohocken, PA, 2021. DOI: 10.1520/B0816-00R21. View Source
• [4] Laboratory Notes. Cadmium–Zinc Alloys. 2025. Available online: https://www.laboratorynotes.com/cadmium-zinc-alloys View Source
• [5] Boswell, P. G., Chadwick, G. A. The structure of splat-quenched cadmium-zinc alloys. J. Mater. Sci. 1979, 14, 1269–1279. DOI: 10.1007/BF00549297. View Source
• [6] Saatçi, B., Ari, M., Gündüz, M., Meydaneri, F., Bozoklu, M., Durmuş, S. Thermal and electrical conductivities of Cd–Zn alloys. J. Phys.: Condens. Matter 2006, 18, 10643. DOI: 10.1088/0953-8984/18/47/010. View Source